Cas no 928-98-3 (1,5-Pentanedithiol)

1,5-Pentanedithiol structure

Product Name:1,5-Pentanedithiol

CAS No:928-98-3

MF:C₅H₁₂S₂

MW:136.278779029846

MDL:MFCD00004908

CID:40272

PubChem ID:24854567

Update Time:2024-10-26

1,5-Pentanedithiol Chemical and Physical Properties

Names and Identifiers

- pentane-1,5-dithiol
- 1,5-Pentanedithiol
- 1,5-Dimercaptopentane
- Pentamethylene dimercaptan
- R8RC3Q7T1W
- KMTUBAIXCBHPIZ-UHFFFAOYSA-N
- NSC51699
- 7344AF
- TRA0097116
- OR42200
- FCH1116880
- P1518
- Q21099232
- 1,5-Dithiolpentane
- NSC 51699
- AKOS015856602
- 1,5-Dimercaptopentane; 1,5-Dithiolpentane; NSC 51699
- EN300-6928501
- EINECS 213-194-9
- NSC-51699
- 928-98-3
- DB-057344
- DTXCID60161641
- 1,5-Pentanedithiol, 96%
- SCHEMBL63170
- DTXSID40239150
- AS-57002
- MFCD00004908
- UNII-R8RC3Q7T1W
- NS00039503
- D92137
- MDL： MFCD00004908
- Inchi： 1S/C5H12S2/c6-4-2-1-3-5-7/h6-7H,1-5H2
- InChI Key： KMTUBAIXCBHPIZ-UHFFFAOYSA-N
- SMILES： SCCCCCS
- BRN： 1732335

Computed Properties

Exact Mass: 136.03800
Monoisotopic Mass: 136.038042
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 4
Complexity: 25.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.9
Topological Polar Surface Area: 2

Experimental Properties

Color/Form: Not determined
Density: 1.016 g/mL at 25 °C(lit.)
Melting Point: -72°C(lit.)
Boiling Point: 108°C/15mmHg(lit.)
Flash Point: Fahrenheit: 203 ° f
Celsius: 95 ° c
Refractive Index: n20/D 1.519(lit.)
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases.
PSA: 77.60000
LogP: 2.01630
FEMA: 2563
Sensitiveness: Sensitive to air
Solubility: Not determined

1,5-Pentanedithiol Security Information

Symbol:
Prompt：warning
Hazard Statement： H302+H312+H332-H315-H319
Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
Hazardous Material transportation number：UN3334
WGK Germany：3
Hazard Category Code： R20/21/22;R36/37/38
Safety Instruction： S36/37/39-S26
FLUKA BRAND F CODES：13
Hazardous Material Identification：
Safety Term：9
Risk Phrases：R20/21/22; R36/37/38
HazardClass：9
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

1,5-Pentanedithiol Customs Data

HS CODE：29309070
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1,5-Pentanedithiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	P1518-5G	1,5-Pentanedithiol	928-98-3	>95.0%(GC)(T)	5g	¥150.00	2024-04-15
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B25665-5g	1,5-Pentanedithiol, 96%	928-98-3	96%	5g	￥1266.00	2023-03-15
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B25665-25g	1,5-Pentanedithiol, 96%	928-98-3	96%	25g	￥5669.00	2023-03-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P102332-100g	1,5-Pentanedithiol	928-98-3	96%	100g	¥1066.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P102332-1g	1,5-Pentanedithiol	928-98-3	96%	1g	¥33.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P102332-25g	1,5-Pentanedithiol	928-98-3	96%	25g	¥339.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P102332-5g	1,5-Pentanedithiol	928-98-3	96%	5g	¥75.90	2023-09-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R002187-25g	1,5-Pentanedithiol	928-98-3	96%	25g	￥305	2024-05-20
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R002187-5g	1,5-Pentanedithiol	928-98-3	96%	5g	￥70	2024-05-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	242551-5G	1,5-Pentanedithiol	928-98-3		5g	¥625.7	2023-12-09

1,5-Pentanedithiol Production Method

Production Method 1

928-98-3

Reaction Conditions

1.1 Reagents: Potassium hydrosulfide Catalysts: Tetrabutylammonium bromide Solvents: Water ; rt → 50 °C; 2 h, 50 °C; 3 h, 50 °C

Reference

: Preparation of dithiol compounds by reacting dihalides with alkali metal hydrosulfides

, Japan, , ,

Production Method 2

928-98-3

Reaction Conditions

1.1 Solvents: Methanol ; rt; 12 h, reflux

Reference

: 3-(2-Aminophenyl)-4-methyl-1,3-thiazole-2(3H)-thione as an ecofriendly sulfur transfer agent to prepare alkanethiols in high yield and high purity

Mehdid, Mohammed Amine; Djafri, Ayada; Roussel, Christian; Andreoli, Federico, Molecules, 2009, 14(11), 4634-4643

Production Method 3

111-24-0

928-98-3

Reaction Conditions

1.1 Reagents: Thiourea Solvents: Ethanol , Water ; 55 h, reflux; cooled
1.2 Reagents: Sodium hydroxide Solvents: Water ; reflux; cooled; pH 1 - 2

Reference

: [FeFe]-Hydrogenase H-Cluster Mimics with Various -S(CH2)nS- Linker Lengths (n = 2-8): A Systematic Study

Abul-Futouh, Hassan ; Almazahreh, Laith R.; Harb, Mohammad Kamal; Goerls, Helmar; El-khateeb, Mohammad; et al, Inorganic Chemistry, 2017, 56(17), 10437-10451

1,5-Pentanedithiol Raw materials

1,5-Dibromopentane

1,5-Pentanedithiol Preparation Products

1,5-Pentanedithiol (928-98-3)

1,5-Pentanedithiol Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:928-98-3)1,5-Pentanedithiol

Order Number:sfd16662

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

(CAS:928-98-3)

Order Number:SFD1607

Stock Status:

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Wednesday, 11 December 2024 17:03

Price ($):

Email:sales1@senfeida.com

1,5-Pentanedithiol Related Literature

1. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
2. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
3. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
4. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugation

Feng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751

Related Categories

928-98-3 (1,5-Pentanedithiol) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:928-98-3)1,5-Pentanedithiol

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Jiangsu Xinsu New Materials Co., Ltd

(CAS:928-98-3)

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry

Cas no 928-98-3 (1,5-Pentanedithiol)

1,5-Pentanedithiol Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,5-Pentanedithiol Security Information

1,5-Pentanedithiol Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,5-Pentanedithiol Pricemore >>

1,5-Pentanedithiol Production Method

Production Method 1

Production Method 2

Production Method 3

1,5-Pentanedithiol Raw materials

1,5-Pentanedithiol Preparation Products

1,5-Pentanedithiol Suppliers

1,5-Pentanedithiol Related Literature

Related Categories

928-98-3 (1,5-Pentanedithiol) Related Products